Cas no 2219371-04-5 (6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid)

• Product Name: 6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid
• CAS No: 2219371-04-5
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5877521
• PubChem ID: 165823314
• Update Time: 2025-10-29

6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid
• EN300-1717011
• 2219371-04-5
• 6-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}pyridine-3-carboxylic acid

• Inchi： 1S/C26H24N2O4/c29-24(30)17-10-11-23(27-14-17)26(12-5-13-26)16-28-25(31)32-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-11,14,22H,5,12-13,15-16H2,(H,28,31)(H,29,30)
• InChI Key： SBTYJOMKAUNULG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1(C2C=CC(C(=O)O)=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid

6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid: A Comprehensive Overview

6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid, identified by the CAS number 2219371-04-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often abbreviated as Fmoc-amino cyclobutyl pyridine carboxylic acid, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of this compound is characterized by a pyridine ring substituted with a carboxylic acid group at the 3-position and a cyclobutane ring at the 6-position. The cyclobutane ring is further modified with an amino group that is protected by a fluorenylmethoxycarbonyl (Fmoc) group. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions during the synthesis process. The Fmoc group ensures stability and selectivity, making this compound a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and protecting group strategies. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for its application in biological studies. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more accessible for large-scale applications.

In terms of biological activity, 6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid has shown potential as a modulator of various enzyme activities. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary results from cell-based assays indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the Fmoc-amino group plays a crucial role in binding to target proteins, while the cyclobutane ring contributes to the overall stability and bioavailability of the molecule. These insights have guided the design of analogs with improved pharmacokinetic profiles, paving the way for preclinical testing.

Looking ahead, the development of Fmoc-amino cyclobutyl pyridine carboxylic acid into a therapeutic agent will require extensive preclinical evaluation to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging cutting-edge technologies such as CRISPR-Cas9 for target validation and advanced imaging techniques for in vivo monitoring.

In conclusion, 6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}pyridine-3-carboxylic acid represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with recent breakthroughs in synthetic and computational methods, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic solutions.